Cas no 832674-45-0 (<br>4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethy l ester)

<br>4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethy l ester structure
832674-45-0 structure
Product Name:<br>4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethy l ester
CAS No:832674-45-0
Molecular Formula:C20H19NO6Br2
Molecular Weight:529.176
MDL:MFCD02257126
CID:3057482
PubChem ID:19578030

<br>4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethy l ester Properties

Names and Identifiers

    • <br>4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethy l ester
    • 832674-45-0
    • ETHYL4-([(2,3-DIBROMO-6-ETHOXY-4-FORMYLPHENOXY)ACETYL]AMINO)BENZOATE
    • CS-0348047
    • AKOS000303952
    • ETHYL 4-([(2,3-DIBROMO-6-ETHOXY-4-FORMYLPHENOXY)ACETYL]AMINO)BENZOATE
    • ethyl 4-{[(2,3-dibromo-6-ethoxy-4-formylphenoxy)acetyl]amino}benzoate
    • ethyl 4-[[2-(2,3-dibromo-6-ethoxy-4-formylphenoxy)acetyl]amino]benzoate
    • STK348899
    • EN300-228079
    • ethyl 4-[2-(2,3-dibromo-6-ethoxy-4-formylphenoxy)acetamido]benzoate
    • Ethyl 4-(2-(2,3-dibromo-6-ethoxy-4-formylphenoxy)acetamido)benzoate
    • BBL039557
    • MDL: MFCD02257126
    • InChIKey: HBLFABHXKBMWHX-UHFFFAOYSA-N
    • Inchi: InChI=1S/C20H19Br2NO6/c1-3-27-15-9-13(10-24)17(21)18(22)19(15)29-11-16(25)23-14-7-5-12(6-8-14)20(26)28-4-2/h5-10H,3-4,11H2,1-2H3,(H,23,25)

Computed Properties

  • Exact Mass: 528.95586Da
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 10
  • Monoisotopic Mass: 526.95791Da
  • Heavy Atom Count: 29
  • Complexity: 555
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 4.2
  • Topological Polar Surface Area: 90.9Ų

<br>4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethy l ester Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
abcr
AB498147-250 mg
Ethyl 4-{[(2,3-dibromo-6-ethoxy-4-formylphenoxy)acetyl]amino}benzoate
832674-45-0
250MG
€154.30 2022-03-24
Enamine
EN300-228079-0.05g
832674-45-0 95%
0.05g
$612.0 2024-06-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1418717-50mg
Ethyl 4-(2-(2,3-dibromo-6-ethoxy-4-formylphenoxy)acetamido)benzoate
832674-45-0 95%
50mg
¥14320.00

<br>4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethy l ester Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:832674-45-0)<br>4-[2-(2,3-Dibromo-6-ethoxy-4-formyl-phenoxy)-acetylamino]-benzoic acid ethy l ester
A961498
Purity:99%/99%
Quantity:1g/5g
Price($):191.0/555.0